Cas no 898639-90-2 (2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether)
2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
- 1H-Imidazole, 1-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]-2-methyl-
-
- Inchi: 1S/C13H16N2O3S/c1-9-7-10(2)13(8-12(9)18-4)19(16,17)15-6-5-14-11(15)3/h5-8H,1-4H3
- InChI Key: UKKOQJWTPXJWEG-UHFFFAOYSA-N
- SMILES: C1(C)N(S(C2=CC(OC)=C(C)C=C2C)(=O)=O)C=CN=1
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 470.0±55.0 °C(Predicted)
- pka: 1.31±0.69(Predicted)
2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3237-0412-2μmol |
1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole |
898639-90-2 | 90%+ | 2μl |
$85.5 | 2023-04-26 | |
| Life Chemicals | F3237-0412-5μmol |
1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole |
898639-90-2 | 90%+ | 5μl |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3237-0412-1mg |
1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole |
898639-90-2 | 90%+ | 1mg |
$81.0 | 2023-04-26 | |
| Life Chemicals | F3237-0412-2mg |
1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole |
898639-90-2 | 90%+ | 2mg |
$88.5 | 2023-04-26 | |
| Life Chemicals | F3237-0412-3mg |
1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole |
898639-90-2 | 90%+ | 3mg |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3237-0412-4mg |
1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole |
898639-90-2 | 90%+ | 4mg |
$99.0 | 2023-04-26 | |
| Life Chemicals | F3237-0412-5mg |
1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole |
898639-90-2 | 90%+ | 5mg |
$103.5 | 2023-04-26 |
2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
Recent Advances in the Study of 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether (CAS: 898639-90-2)
The compound 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether (CAS: 898639-90-2) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the significance of the sulfonylimidazole moiety in this compound, which has been shown to interact with specific biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. The compound's structural complexity and its ability to modulate key biological processes make it a promising candidate for further investigation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether. The study reported a high-yield synthetic route that improved the scalability and purity of the compound, addressing previous challenges in its production. The optimized synthesis involved a series of sulfonylation and etherification steps, which were carefully controlled to minimize side reactions and maximize yield.
Another key finding comes from a preclinical study conducted by a team at the University of Cambridge, which investigated the compound's potential as an anti-inflammatory agent. The study demonstrated that 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether effectively inhibited the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound exhibited selective inhibition of COX-2 over COX-1, suggesting a favorable safety profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Further research has also explored the compound's potential in oncology. A 2024 study in Cancer Research revealed that 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether could induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The compound's ability to selectively target cancer cells while sparing normal cells highlights its potential as a novel chemotherapeutic agent.
Despite these promising findings, challenges remain in the development of 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacokinetic properties and reduce toxicity.
In conclusion, 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether (CAS: 898639-90-2) represents a promising scaffold for drug development, with demonstrated efficacy in inflammation and oncology. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for translating these findings into clinical applications.
898639-90-2 (2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)